Cas no 937601-64-4 (2-methyl-3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-ylpropanenitrile)

• Product Name: 2-methyl-3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-ylpropanenitrile
• CAS No: 937601-64-4
• MF: C₁₂H₁₄F₃N₃
• MW: 257.25487279892
• MDL: MFCD08559014
• CID: 3060830
• PubChem ID: 19576719
• Update Time: 2025-04-21

2-methyl-3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• <br>2-Methyl-3-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-yl)propanen itrile
• 2-methyl-3-3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-ylpropanenitrile
• 2-methyl-3-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-2-yl]propanenitrile
• 2-METHYL-3-[3-(TRIFLUOROMETHYL)-4,5,6,7-TETRAHYDRO-2H-INDAZOL-2-YL]PROPAN+
• DTXSID901142303
• STK351534
• AKOS000319172
• 937601-64-4
• EN300-231207
• 4,5,6,7-Tetrahydro-I+/--methyl-3-(trifluoromethyl)-2H-indazole-2-propanenitrile
• MMB60164
• 2-Methyl-3-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-yl)propanenitrile
• 2-methyl-3-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-2H-indazol-2-yl]propanenitrile

• MDL： MFCD08559014
• Inchi： 1S/C12H14F3N3/c1-8(6-16)7-18-11(12(13,14)15)9-4-2-3-5-10(9)17-18/h8H,2-5,7H2,1H3
• InChI Key： QXKRQVFZMVBSHR-UHFFFAOYSA-N
• SMILES： FC(C1=C2C(CCCC2)=NN1CC(C#N)C)(F)F

Computed Properties

• Exact Mass: 257.11398195Da
• Monoisotopic Mass: 257.11398195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų